Cas no 877636-15-2 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate
• CAS No: 877636-15-2
• MF: C₁₈H₁₂Cl₂N₂O₄S
• MW: 423.269881248474
• CID: 5811370
• PubChem ID: 16832543
• Update Time: 2025-07-09

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dichloro-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• SR-01000020387-1
• F2510-0104
• SR-01000020387
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,4-dichlorobenzoate
• 877636-15-2
• AB00687538-01
• AKOS024654776
• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate

• Inchi： 1S/C18H12Cl2N2O4S/c1-10-4-5-21-18(22-10)27-9-12-7-15(23)16(8-25-12)26-17(24)13-3-2-11(19)6-14(13)20/h2-8H,9H2,1H3
• InChI Key： OPUVBFHHBODIPC-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 421.9894834g/mol
• Monoisotopic Mass: 421.9894834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 613.7±55.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate

Introduction to 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 877636-15-2, specifically 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate, represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a pyran ring fused with a benzoate moiety, both of which are well-documented scaffolds in medicinal chemistry, while the presence of a sulfanyl group linked to a 4-methylpyrimidine moiety introduces unique biochemical interactions that are highly relevant to contemporary research.

In the realm of chemical biology, the exploration of heterocyclic compounds is paramount, as these structures often exhibit a high degree of biological activity. The 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate molecule exemplifies this trend, with its dual functionality allowing for diverse interactions with biological targets. The sulfanyl group serves as a key pharmacophore, capable of engaging with various protein binding sites through hydrogen bonding or electrostatic interactions, while the chloro-substituted benzoate portion can modulate lipophilicity and metabolic stability. Such features make this compound a promising candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of complex molecules like 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate within biological systems. Studies have demonstrated that the structural arrangement of this compound can influence its binding affinity to enzymes and receptors, making it a valuable tool for designing selective inhibitors. For instance, modifications to the pyran ring or the sulfanyl-substituted pyrimidine can alter its pharmacokinetic properties, enhancing bioavailability or reducing off-target effects. These insights are derived from cutting-edge techniques such as molecular dynamics simulations and quantum mechanical calculations, which provide a detailed understanding of how this molecule might interact with biological macromolecules.

The significance of this compound is further underscored by its potential applications in addressing emerging challenges in medicine. For example, the development of treatments for inflammatory diseases often requires agents that can modulate inflammatory pathways without significant side effects. The unique structural features of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate suggest that it may interfere with key signaling cascades involved in inflammation by selectively inhibiting specific enzymes or receptors. Preliminary in vitro studies have shown promising results in this regard, indicating that derivatives of this compound could serve as lead candidates for novel anti-inflammatory drugs.

Moreover, the synthesis of this molecule represents an achievement in synthetic organic chemistry. The construction of the pyran ring and the integration of multiple functional groups require meticulous planning and execution. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the ingenuity of modern chemists but also pave the way for producing other complex heterocyclic compounds with similar potential biological activities. The ability to efficiently synthesize molecules like 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dichlorobenzoate underscores the progress made in chemical synthesis and its impact on drug development.

As research continues to evolve, interdisciplinary approaches combining chemistry with bioinformatics and artificial intelligence are becoming increasingly prevalent. These tools allow for rapid screening of large libraries of compounds, including derivatives of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxy-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyran-H-pyrano)-3-y1 2a-chlorobenzoate, enabling researchers to identify those with optimal pharmacological profiles more efficiently than traditional methods alone. This synergy between computational power and experimental validation is revolutionizing how new drugs are discovered and developed.

The future prospects for this compound are bright, particularly as more is learned about its mechanisms of action and potential therapeutic applications. Ongoing clinical trials and preclinical studies aim to validate its efficacy in treating various conditions by leveraging its unique structural features. By continuing to refine synthetic routes and exploring novel derivatives, scientists may unlock even greater therapeutic potential from molecules like 6-{(a-methylpyrimidin-a-a-a-a-a-a-a-a-a-a-a-a-a-ylsulfanyl)methoxy}-a-oxya-oxya-oxya-oxya-oxya-oxya-oxya-oxya-oxya-oxya-oxygen]-3-y1 24-dichlorobenzoate, contributing significantly to advancements in human health.